N-[4-(aminocarbonyl)phenyl]-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H25N3O3/c1-18(2,3)17(24)21-10-8-13(9-11-21)16(23)20-14-6-4-12(5-7-14)15(19)22/h4-7,13H,8-11H2,1-3H3,(H2,19,22)(H,20,23)
• InChI Key: CGADIKJFBRHIIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is a potent and widely used tool in scientific research to investigate the role of adenosine receptors in various physiological and pathological conditions.

Mechanism of Action

N-[4-(aminocarbonyl)phenyl]-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide is a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed in the brain and peripheral tissues. It blocks the binding of adenosine to the A1 receptor, thereby inhibiting its downstream signaling pathways. This leads to a variety of effects, including increased heart rate, decreased blood pressure, and reduced neuronal excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific experimental conditions and the tissues or cells being studied. In general, this compound has been shown to inhibit the effects of adenosine on the cardiovascular system, including heart rate, blood pressure, and myocardial contractility. It also has effects on the central nervous system, including reducing neuronal excitability and modulating neurotransmitter release. This compound has also been shown to have anti-inflammatory and anti-tumor effects in some experimental models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(aminocarbonyl)phenyl]-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide in lab experiments is its high selectivity for the adenosine A1 receptor, which allows for specific investigation of this receptor's role in various physiological and pathological conditions. However, this compound has some limitations, including its relatively low potency compared to other adenosine receptor antagonists and its potential for off-target effects at high concentrations.

Future Directions

There are several future directions for research on N-[4-(aminocarbonyl)phenyl]-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide and adenosine receptors. One area of interest is the development of more potent and selective adenosine receptor antagonists for use in clinical settings. Another area of research is the investigation of the role of adenosine receptors in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, there is increasing interest in the use of adenosine receptor agonists and antagonists as potential therapies for cancer and other diseases.

Synthesis Methods

The synthesis of N-[4-(aminocarbonyl)phenyl]-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide involves several steps, including the reaction of 4-aminobenzoic acid with isobutyryl chloride to form 4-(isobutyryloxy)benzoic acid, which is then reacted with piperidine to form 4-(isobutyryloxy)phenyl-1-piperidinecarboxylic acid. This intermediate is then reacted with thionyl chloride to form the corresponding acid chloride, which is reacted with the amine group of N-(tert-butoxycarbonyl)-4-aminophenylalanine methyl ester to form this compound.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide is widely used in scientific research to investigate the role of adenosine receptors in various physiological and pathological conditions, such as cardiovascular diseases, neurodegenerative disorders, and cancer. It is also used to study the pharmacology of adenosine receptors and their interactions with other signaling pathways.